Cas no 52960-15-3 (Methanesulfonamide, N-(2,4-dinitrophenyl)-)

• Product Name: Methanesulfonamide, N-(2,4-dinitrophenyl)-
• CAS No: 52960-15-3
• MF: C₇H₇N₃O₆S
• MW: 261.211980104446
• CID: 358370
• PubChem ID: 459031
• Update Time: 2025-04-19

Methanesulfonamide, N-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(2,4-dinitrophenyl)-
• N-(2,4-dinitrophenyl)methanesulfonamide
• DTXSID60332596
• 52960-15-3
• 2',4'-Dinitromethanesulfonanilide

• Inchi： 1S/C7H7N3O6S/c1-17(15,16)8-6-3-2-5(9(11)12)4-7(6)10(13)14/h2-4,8H,1H3
• InChI Key： CXMFPAXYFLFBHT-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 261.00561
• Monoisotopic Mass: 261.00555613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 132.45